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Compound of Interest

Compound Name: Palmitoyllactic acid

Cat. No.: B1678352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties, biocompatibility,

biodegradability, and drug delivery potential of palmitoyllactic acid and polylactic acid (PLA).

The information presented is curated from scientific literature to aid in the selection and

application of these materials in biomedical research and development.

Physicochemical Properties: A Head-to-Head
Comparison
A side-by-side look at the key physical and chemical properties of palmitoyllactic acid and

polylactic acid reveals significant differences stemming from their distinct molecular structures.

While polylactic acid is a polymer, palmitoyllactic acid is a smaller, single-molecule ester. For

a more direct comparison, this guide also considers palmitoyl-functionalized polylactic acid, a

modification designed to impart specific properties to the base polymer.
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Property
Palmitoyllactic
Acid

Polylactic Acid
(PLA)

Palmitoyl-
Functionalized PLA

Molecular Formula C₁₉H₃₆O₄ (C₃H₄O₂)n Variable

Molecular Weight 328.49 g/mol
10,000 - 700,000

g/mol

Higher than

unmodified PLA

Appearance
White crystalline

solid[1]

Transparent or

translucent solid[2]
Variable

Melting Point (°C) ~60-65[1] 150 - 180
Variable, may be

lower than PLA

Glass Transition

Temp. (°C)
Not applicable 55 - 65

Variable, may be

lower than PLA

Solubility

Sparingly soluble in

water; soluble in

organic solvents like

ethanol and ether[1]

Insoluble in water;

soluble in solvents like

chloroform,

dichloromethane

Solubility may be

altered depending on

the degree of

functionalization

Density (g/cm³)
Relatively low, typical

of fatty acids[1]
1.25 - 1.28

Not extensively

reported

Tensile Strength

(MPa)

Not applicable (not a

film-forming material)
40 - 60

Potentially altered

mechanical properties

Elongation at Break

(%)
Not applicable 2.5 - 6.0

Potentially altered

mechanical properties

Biocompatibility and Inflammatory Response
Both palmitoyllactic acid and polylactic acid are generally considered biocompatible, a critical

requirement for materials used in medical devices and drug delivery systems. However, their

interactions with biological systems and their potential to elicit an inflammatory response differ,

primarily due to their degradation products and mechanisms of action.

Palmitoyllactic Acid: As a fatty acid ester, palmitoyllactic acid's biocompatibility is influenced

by its constituent parts: palmitic acid and lactic acid. Palmitic acid, a common saturated fatty

acid, can act as a ligand for Toll-like receptor 4 (TLR4), initiating a pro-inflammatory signaling
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cascade. This interaction can lead to the maturation and activation of dendritic cells and the

secretion of pro-inflammatory cytokines like IL-1β.

Polylactic Acid (PLA): PLA is widely used in biomedical applications due to its excellent

biocompatibility. However, its degradation into lactic acid can lead to a localized acidic

microenvironment. This acidity has been linked to an inflammatory response, characterized by

the metabolic reprogramming of immune cells such as macrophages. This reprogramming can

result in the increased expression of pro-inflammatory cytokines, including IL-6, MCP-1, TNF-α,

and IL-1β.

Signaling Pathway Diagrams
To visualize the inflammatory pathways associated with these materials, the following diagrams

were generated using Graphviz.
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Caption: Palmitic Acid-Induced TLR4 Signaling Pathway.
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Material Synthesis & Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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